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Compound of Interest

Compound Name: Arsenazo I

CAS No.: 520-10-5

Cat. No.: B1667613

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Arsenazo I, with the chemical name o-[(1,8-dihydroxy-3,6-disulfo-2-

naphthalenyl)azo]benzenearsonic acid, is a metallochromic indicator used in the

spectrophotometric determination of various metal ions. This application note provides a

detailed protocol for the quantification of alkaline-earth metals, specifically calcium (Ca²⁺) and

magnesium (Mg²⁺), using Arsenazo I. The method is based on the formation of a colored

complex between Arsenazo I and the metal ions, where the absorbance of the complex is

proportional to the concentration of the metal ion in the sample. This technique is valuable in

various fields, including pharmaceutical analysis and biological research, for the quantification

of these essential minerals.
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The spectrophotometric determination of alkaline-earth metals with Arsenazo I relies on the

formation of a stable colored complex. The reaction between the metal ion (M²⁺) and Arsenazo
I results in a shift in the maximum absorbance wavelength (λmax) and an increase in

absorbance, which can be measured using a spectrophotometer. By controlling the pH of the

solution, it is possible to selectively determine certain alkaline-earth metals. For instance, the

simultaneous determination of calcium and magnesium can be achieved by measuring the

absorbance at two different pH values.

Quantitative Data
The following table summarizes the key parameters for the spectrophotometric determination of

calcium and magnesium using Arsenazo I.

Parameter Calcium (Ca²⁺) Magnesium (Mg²⁺) Reference

Optimal pH 4.1 and 8.4 8.4 [1]

Wavelength of

Maximum Absorbance

(λmax)

652 nm (at pH 4.1) Not specified [1]

Molar Absorptivity (ε)

6.3 x 10³ L mol⁻¹ cm⁻¹

(at pH 4.1), 2.9 x 10⁴

L mol⁻¹ cm⁻¹ (at pH

8.4)

9.6 x 10³ L mol⁻¹ cm⁻¹

(at pH 8.4)
[1]

Linear Range (Beer's

Law)
0 - 0.40 ppm 0 - 0.40 ppm [1]

Stability of Complex At least one day At least one day [1]

Experimental Workflow
The general workflow for the spectrophotometric determination of alkaline-earth metals using

Arsenazo I is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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